1-[4-(2-Aminoethyl)-1-piperidinyl]ethanone hydrochloride

• CAS No.: 173336-68-0
• Molecular Formula: C9H19ClN2O
• Molecular Weight: 206.71 g/mol
• IUPAC Name: 1-[4-(2-aminoethyl)piperidin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C9H18N2O.ClH/c1-8(12)11-6-3-9(2-5-10)4-7-11;/h9H,2-7,10H2,1H3;1H
• InChI Key: NIPKKBJDKYXZMH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)CCN.Cl

Description

1-[4-(2-Aminoethyl)-1-piperidinyl]ethanone hydrochloride is a chemical compound with the molecular formula C8H17ClN2O. It is a piperidine derivative that has been studied for various applications in scientific research, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(2-Aminoethyl)-1-piperidinyl]ethanone hydrochloride typically involves the reaction of piperidine with ethyl chloroacetate, followed by the introduction of an aminoethyl group. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like sodium or potassium hydroxide to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-[4-(2-Aminoethyl)-1-piperidinyl]ethanone hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aminoethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of secondary amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

1-[4-(2-Aminoethyl)-1-piperidinyl]ethanone hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on cellular processes and as a ligand in receptor binding studies.

Medicine: Investigated for its potential therapeutic effects, including its role as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of 1-[4-(2-Aminoethyl)-1-piperidinyl]ethanone hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-Aminoethyl)-4-piperidinol
• 1-(3-Aminopropyl)piperidin-4-ol
• 1-(2-Aminoethyl)-2-piperidinone hydrobromide

Uniqueness

1-[4-(2-Aminoethyl)-1-piperidinyl]ethanone hydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties. Its piperidine ring and aminoethyl group make it a versatile compound for various synthetic and research applications, distinguishing it from other similar compounds.